Cas no 62535-21-1 (Tetradecanamide,N-[3-chloro-5-[[4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl]amino]phenyl]-)

• Product Name: Tetradecanamide,N-[3-chloro-5-[[4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl]amino]phenyl]-
• CAS No: 62535-21-1
• MF: C₂₉H₃₆Cl₄N₄O₂
• MW: 614.433743476868
• CID: 441371
• Update Time: 2024-01-29

Tetradecanamide,N-[3-chloro-5-[[4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl]amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Tetradecanamide,N-[3-chloro-5-[[4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl]amino]phenyl]-
• Tetradecanamide, N-[3-chloro-5-[[4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl]amino]phenyl]-

• Inchi： 1S/C29H36Cl4N4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-27(38)35-23-15-20(30)14-22(18-23)34-26-19-28(39)37(36-26)29-24(32)16-21(31)17-25(29)33/h14-18H,2-13,19H2,1H3,(H,34,36)(H,35,38)
• InChI Key： GNUSBWPNPMEKLQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(NC2CC(=O)N(C3=C(Cl)C=C(Cl)C=C3Cl)N=2)=CC(Cl)=C1)(=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 612.15968

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• PSA: 73.8
• pka: 13.96±0.70(Predicted)